Cas no 1217731-56-0 (Abacavir-d4)

• Product Name: Abacavir-d4
• CAS No: 1217731-56-0
• MF: C₁₄H₁₈N₆O
• MW: 286.332321643829
• CID: 4554682
• PubChem ID: 46779835
• Update Time: 2024-11-04

Abacavir-d4 Chemical and Physical Properties

Names and Identifiers

• Abacavir-d4
• [2H4]-Abacavir
• Abacavir-d4 (cyclopropyl-2,2,3,3-d4)
• (1S,4R)-4-[2-Amino-6-(cyclopropylamino-d4)-9H-purin-9-yl]-2-cyclopentene-1-methanol;(1S-cis)-4-[2-Amino-6-(cyclopropylamino-d4)-9H-purin-9-yl]-2-cyclopentene- 1-methanol; 1592U89-d4; ABC-d4; Abacavir Stable Isotope
• HY-17423S
• CS-0374786
• CS-0203423
• [(1S,4R)-4-[2-amino-6-[(2,2,3,3-tetradeuteriocyclopropyl)amino]purin-9-yl]cyclopent-2-en-1-yl]methanol
• HY-17423S1
• 1217731-56-0
• 1592U89-d4
• 1260619-56-4
• rel-Abacavir-d4
• (1S-cis)-4-[2-Amino-6-(cyclopropylamino-d4)-9H-purin-9-yl]-2-cyclopentene-1-methanol
• F90398
• DA-60676
• [(1S,4R)-4-(2-amino-6-{[(2,2,3,3-?H?)cyclopropyl]amino}-9H-purin-9-yl)cyclopent-2-en-1-yl]methanol

• Inchi： 1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m1/s1
• InChI Key： MCGSCOLBFJQGHM-SCZZXKLOSA-N
• SMILES： N(C1C([H])([H])C1([H])[H])C1N=C(N)N=C2N([C@H]3C=C[C@@H](CO)C3)C=NC=12

Computed Properties

• Exact Mass: 290.179
• Monoisotopic Mass: 290.179
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Melting Point: 222-225°C
• Boiling Point: 636.0±65.0 °C at 760 mmHg
• Flash Point: 338.4±34.3 °C
• Vapor Pressure: No data available

Abacavir-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides